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Compound of Interest

Compound Name:

Cat. No.: B135587

(+)-Tetraconazole

L  Get Quote

(+)-Tetraconazole, a specific stereoisomer of the triazole fungicide Tetraconazole, is
distinguished by its unique chemical properties. The following table summarizes its key

chemical identifiers.

Identifier

Value

CAS Registry Number

131320-41-7[1][2]

IUPAC Name

1-[(2R)-2-(2,4-dichlorophenyl)-3-(1,1,2,2-
tetrafluoroethoxy)propyl]-1,2,4-triazole[2]

Molecular Formula

C13H11Cl2FaN30O[1][2]

Molecular Weight 372.15 g/mol [1]
INChl=1S/C13H11CI2F4N30/c14-9-1-2-

inChi 10(11(15)3-9)8(4-22-7-20-6-21-22)5-23-

n
13(18,19)12(16)17/h1-3,6-8,12H,4-
5H2/t8-/m1/s1[1][2]

InChiKey LQDARGUHUSPFNL-MRVPVSSYSA-N[1][2]

Canonical SMILES

C1=CC(=C(C=C1CI)Cl)--INVALID-LINK--
COC(C(F)F)(F)F[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis, characterization, or specific bioassays of (+)-
Tetraconazole are not readily available in the public domain. Tetraconazole, as a commercial
fungicide, is typically used as a racemic mixture.[3] Its primary mode of action is the inhibition
of ergosterol biosynthesis in fungi, which disrupts the formation of cell membranes.[3][4]

Visualizations

The following diagram illustrates the chemical structure of (+)-Tetraconazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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